4-(Dimethylamino)-3-fluorobenzoic acid hydrochloride

• Molecular Formula: C9H11ClFNO2
• Molecular Weight: 219.64 g/mol
• IUPAC Name: 4-(dimethylamino)-3-fluorobenzoic acid;hydrochloride
• InChI: InChI=1S/C9H10FNO2.ClH/c1-11(2)8-4-3-6(9(12)13)5-7(8)10;/h3-5H,1-2H3,(H,12,13);1H
• InChI Key: ANLNBYOZSBLBDR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)C(=O)O)F.Cl

Description

4-(Dimethylamino)-3-fluorobenzoic acid hydrochloride is a benzoic acid derivative with a dimethylamino (-N(CH₃)₂) group at the 4-position and a fluorine atom at the 3-position of the aromatic ring, formulated as a hydrochloride salt. The hydrochloride salt enhances its solubility in polar solvents, making it suitable for pharmaceutical and chemical research applications.

The dimethylamino group contributes to basicity, while the fluorine atom introduces electron-withdrawing effects, influencing the compound’s acidity (pKa), solubility, and reactivity. Such properties are critical in drug design, where solubility and bioavailability are optimized through strategic substituent placement .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Dimethylamino)-3-fluorobenzoic acid hydrochloride typically involves the following steps:

Nitration: The starting material, 3-fluorobenzoic acid, undergoes nitration to introduce a nitro group at the para position relative to the carboxylic acid group.

Reduction: The nitro group is then reduced to an amino group using a reducing agent such as iron powder or tin chloride in the presence of hydrochloric acid.

Dimethylation: The amino group is subsequently dimethylated using formaldehyde and formic acid to yield the dimethylamino derivative.

Hydrochloride Formation: Finally, the compound is converted to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production of 4-(Dimethylamino)-3-fluorobenzoic acid hydrochloride follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient production. Quality control measures are implemented to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(Dimethylamino)-3-fluorobenzoic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound to its corresponding amine or alcohol derivatives.

Substitution: The fluorine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often require the presence of a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols. Substitution reactions result in the replacement of the fluorine atom with the nucleophile.

Scientific Research Applications

4-(Dimethylamino)-3-fluorobenzoic acid hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme interactions and as a fluorescent probe in biochemical assays.

Medicine: It serves as an intermediate in the synthesis of pharmaceutical compounds, particularly those with potential anticancer and antimicrobial properties.

Industry: The compound is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-(Dimethylamino)-3-fluorobenzoic acid hydrochloride involves its interaction with specific molecular targets. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the fluorine atom can enhance the compound’s lipophilicity and metabolic stability. These properties enable the compound to interact with enzymes, receptors, and other biomolecules, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Substituent Effects on Benzoic Acid Derivatives

The table below compares 4-(dimethylamino)-3-fluorobenzoic acid hydrochloride with structurally related benzoic acid derivatives:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties	Reference
4-(Dimethylamino)-3-fluorobenzoic acid hydrochloride	4-N(CH₃)₂, 3-F, -COOH·HCl	~235.65*	High solubility in water; basic due to -N(CH₃)₂; moderate acidity
4-Fluorobenzoic acid	4-F, -COOH	140.11	Lower solubility in water; pKa ~2.08 (stronger acid than unsubstituted benzoic acid)
4-(Aminomethyl)-3-fluorobenzoic acid hydrochloride	4-CH₂NH₂, 3-F, -COOH·HCl	235.63	Polar due to -CH₂NH₂; likely higher water solubility than non-salt forms
3-Chloro-2,4-difluoro-5-hydroxybenzoic acid	3-Cl, 2-F, 4-F, 5-OH, -COOH	226.55	Enhanced acidity due to multiple halogens and hydroxyl group; limited solubility in non-polar solvents
4-(Dimethylamino)butanoic acid hydrochloride	-CH₂CH₂CH(N(CH₃)₂)COOH·HCl	183.66	Aliphatic chain increases lipophilicity; potential for membrane permeability

*Estimated based on molecular formula C₉H₁₀ClFNO₂.

Key Observations :

• Electron-Withdrawing vs. Donating Groups: Fluorine at the 3-position (electron-withdrawing) reduces electron density on the aromatic ring, while the 4-dimethylamino group (electron-donating) increases basicity. This combination creates a unique electronic profile, balancing solubility and reactivity .
• Salt Forms: Hydrochloride salts (e.g., 4-(dimethylamino)-3-fluorobenzoic acid hydrochloride) exhibit higher water solubility compared to their free acid counterparts, critical for pharmaceutical formulations .

Comparison with Non-Benzoic Acid Analogs

Compound Name	Structure	Key Properties	Reference
3-(Dimethylamino)-1-(2-thienyl)-1-propanone hydrochloride	Ketone with dimethylamino and thienyl groups	Likely high solubility; potential CNS activity due to amine and aromatic groups
2-(Diethylamino)ethyl 4-amino-3-butoxybenzoate hydrochloride	Ester with diethylamino and butoxy groups	Enhanced lipophilicity; ester linkage may influence hydrolysis rates in vivo
4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid dihydrochloride	Branched dimethylamino substituent	Bulky substituent may reduce membrane permeability but increase target binding specificity

Key Observations :

• Amino Group Variations: Bulky or branched amino groups (e.g., in ) can sterically hinder interactions but improve receptor specificity .
• Ester vs. Carboxylic Acid : Ester derivatives () may prolong half-life in vivo but require metabolic activation to the free acid form .

Physicochemical and Functional Implications

• Solubility: The hydrochloride salt form increases water solubility, advantageous for intravenous formulations. In contrast, aliphatic analogs like 4-(dimethylamino)butanoic acid hydrochloride may partition into lipid membranes more effectively .